Cas no 851509-26-7 (trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide)

Technical Introduction: trans-(2S,4R)-4-Fluoropyrrolidine-2-carboxamide is a fluorinated pyrrolidine derivative with a well-defined stereochemistry, making it a valuable chiral building block in pharmaceutical and agrochemical synthesis. The trans configuration and fluorine substitution at the 4-position enhance its metabolic stability and bioavailability, while the carboxamide group offers versatility for further functionalization. This compound is particularly useful in the design of protease inhibitors, CNS-active molecules, and other bioactive compounds due to its rigid pyrrolidine scaffold and fluorine’s electron-withdrawing effects. Its high enantiomeric purity ensures reproducibility in asymmetric synthesis applications. Suitable for research in medicinal chemistry and drug development, it meets stringent quality standards for synthetic intermediates.
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide structure
851509-26-7 structure
Product Name:trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
CAS No:851509-26-7
MF:C5H9FN2O
MW:132.136164426804
MDL:MFCD19205724
CID:1025923
PubChem ID:55281179
Update Time:2025-10-14

trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-4-Fluoropyrrolidine-2-carboxamide
    • (2S,4R)-4-Fluoro-2-pyrrolidinecarboxamide (ACI)
    • 4-(4R)-Fluoro-2-(2S)-pyrrolidinecarboxamide
    • rel-(2R,4S)-4-fluoropyrrolidine-2-carboxamide
    • rac-(2R,4S)-4-Fluoropyrrolidine-2-carboxamide
    • (4R)-4-Fluoro-L-prolinamide
    • DTXSID70717370
    • EN300-246260
    • AKOS006338337
    • Z1203582968
    • SCHEMBL1025891
    • 851509-26-7
    • EN300-210432
    • DB-327694
    • trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
    • MDL: MFCD19205724
    • Inchi: 1S/C5H9FN2O/c6-3-1-4(5(7)9)8-2-3/h3-4,8H,1-2H2,(H2,7,9)/t3-,4+/m1/s1
    • InChI Key: UMTORPRXIWIVFS-DMTCNVIQSA-N
    • SMILES: C([C@H]1NC[C@H](F)C1)(=O)N

Computed Properties

  • Exact Mass: 132.06989108g/mol
  • Monoisotopic Mass: 132.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 55.1Ų

trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide Pricemore >>

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